2-(benzo[d]thiazol-2-ylthio)-N-(3-methylisothiazol-5-yl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(3-methyl-1,2-thiazol-5-yl)acetamide
• InChI: InChI=1S/C13H11N3OS3/c1-8-6-12(20-16-8)15-11(17)7-18-13-14-9-4-2-3-5-10(9)19-13/h2-6H,7H2,1H3,(H,15,17)
• InChI Key: LTSBNWVNVHKEIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=C1)NC(=O)CSC2=NC3=CC=CC=C3S2
• Molecular Formula: C13H11N3OS3
• Molecular Weight: 321.4 g/mol

Description

2-(benzo[d]thiazol-2-ylthio)-N-(3-methylisothiazol-5-yl)acetamide, also known as BTA-1, is a compound with potential therapeutic effects. It has been studied for its ability to modulate various biological processes, including inflammation, oxidative stress, and cell proliferation.

Scientific Research Applications

Antimicrobial Applications

A study conducted by Rezki (2016) on the ultrasound synthesis of 1,4-disubstituted 1,2,3-triazoles tethering bioactive benzothiazole nucleus demonstrated promising antimicrobial activities against a range of gram-positive, gram-negative, and fungal strains with minimum inhibition concentrations (MIC) ranging from 4–16 μg/mL (Rezki, 2016). Moreover, Borad et al. (2015) synthesized N-(benzo[d] thiazol-2-yl)-2-((2,4’-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives, showing broad-spectrum antibacterial activity against tested microorganisms (Borad, Bhoi, Parmar, & Patel, 2015).

Antitumor Applications

Several studies have evaluated the antitumor potential of benzothiazole derivatives. Yurttaş, Tay, & Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which showed considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015). Additionally, Havrylyuk et al. (2010) reported that novel 4-thiazolidinones with benzothiazole moiety exhibited antitumor screening against multiple cancer types (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).

Synthesis and Characterization of Novel Compounds

The research into the synthesis of novel compounds using benzothiazole derivatives as key intermediates has led to the development of a wide range of heterocyclic compounds. Schmeyers & Kaupp (2002) outlined the versatile applications of thioureido-acetamides in heterocyclic syntheses via one-pot cascade reactions, highlighting the efficiency of these methods in producing various novel compounds (Schmeyers & Kaupp, 2002). Another study by Al-Omran & El-Khair (2016) focused on the synthesis and X-ray characterization of novel derivatives of substituted 2-(benzo[d]thiazol-2’-ylthio)acetohydrazide, contributing significantly to the crystallographic database of heterocyclic compounds (Al-Omran & El-Khair, 2016).